Cas no 51257-24-0 (Benzoic acid, 3-(acetyloxy)-4-nitro-)

• Product Name: Benzoic acid, 3-(acetyloxy)-4-nitro-
• CAS No: 51257-24-0
• MF: C₉H₇NO₆
• MW: 225.154982805252
• MDL: MFCD16620205
• CID: 4013167
• PubChem ID: 18188084
• Update Time: 2025-04-22

Benzoic acid, 3-(acetyloxy)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(acetyloxy)-4-nitro-
• 3-ACETOXY-4-NITROBENZOIC ACID
• 51257-24-0
• 3-acetoxy-4-nitrobenzoicacid
• SCHEMBL5691015
• AB6006
• 3-(ACETYLOXY)-4-NITROBENZOIC ACID
• MFCD16620205
• CXXFEUYSCNJQFE-UHFFFAOYSA-N
• 3-acetyloxy-4-nitrobenzoic acid

• MDL： MFCD16620205
• Inchi： 1S/C9H7NO6/c1-5(11)16-8-4-6(9(12)13)2-3-7(8)10(14)15/h2-4H,1H3,(H,12,13)
• InChI Key： CXXFEUYSCNJQFE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C([N+]([O-])=O)C(OC(C)=O)=C1

Computed Properties

• Exact Mass: 225.02733694Da
• Monoisotopic Mass: 225.02733694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 109Ų